N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea

• IUPAC Name: 1-benzyl-3-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C21H23N3O2/c25-20-12-18(23-21(26)22-13-15-6-2-1-3-7-15)14-24(20)19-10-16-8-4-5-9-17(16)11-19/h1-9,18-19H,10-14H2,(H2,22,23,26)
• InChI Key: NTZKRUXWVVCRAY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)N3CC(CC3=O)NC(=O)NCC4=CC=CC=C4
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory prostaglandins. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells, which leads to the inhibition of tumor growth. Additionally, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea in laboratory experiments include its potential applications in various fields of scientific research, its anti-inflammatory, antitumor, and antiviral properties, and its ability to improve cognitive function in animal models of Alzheimer's disease. The limitations of using this compound in laboratory experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea. These include the development of new synthesis methods, the study of its potential applications in other fields of scientific research, the investigation of its safety and efficacy in humans, and the development of new derivatives with improved properties. Additionally, further studies are needed to determine the mechanism of action of this compound and its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea involves the reaction of 2,3-dihydro-1H-inden-2-amine with ethyl isocyanate, followed by the reaction of the resulting product with benzylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-benzyl-N'-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]urea has been studied for its potential applications in various fields of scientific research. This compound has been found to have anti-inflammatory, antitumor, and antiviral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.